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Compound of Interest

Compound Name: GZD856 formic

Cat. No.: B10824287 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GZD856 is a potent, orally active inhibitor of Platelet-Derived Growth Factor Receptor (PDGFR)

α/β and Bcr-Abl tyrosine kinases, including the T315I mutant which confers resistance to some

first-generation inhibitors.[1][2] The formic acid salt of GZD856 is often used in research due to

its potential for enhanced water solubility and stability.[1] These application notes provide

detailed protocols for the dissolution of GZD856 formic in Dimethyl Sulfoxide (DMSO) for use

in in vitro cell culture experiments.

Data Presentation
The following table summarizes key quantitative data for GZD856 formic relevant to its use in

cell culture.
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Parameter Value Source(s)

Target(s)
PDGFRα, PDGFRβ, Bcr-Abl

(including T315I mutant)
[1][2]

IC₅₀ (PDGFRα) 68.6 nM [1][2]

IC₅₀ (PDGFRβ) 136.6 nM [1][2]

IC₅₀ (native Bcr-Abl) 19.9 nM [1][2]

IC₅₀ (Bcr-Abl T315I) 15.4 nM [1][2]

Molecular Weight 578.58 g/mol [2]

Solubility Soluble in DMSO [2]

Storage of Powder 2 years at -20°C [2]

Storage of DMSO Stock
2 weeks at 4°C, 6 months at

-80°C
[2]

Experimental Protocols
Protocol for Preparation of a Concentrated GZD856
Formic Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of GZD856 formic in DMSO.

This high-concentration stock is essential for minimizing the final DMSO concentration in cell

culture media, which should typically be below 0.5% to avoid cytotoxicity.

Materials:

GZD856 formic powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance
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Vortex mixer

(Optional) Ultrasonic water bath

(Optional) 37°C water bath

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

maintain the sterility of the stock solution.

Weighing: Accurately weigh the desired amount of GZD856 formic powder. For 1 mL of a 10

mM stock solution, weigh 5.79 mg of GZD856 formic (Molecular Weight: 578.58 g/mol ).

Dissolving: Add the appropriate volume of sterile, anhydrous DMSO to the weighed GZD856
formic powder in a sterile microcentrifuge tube.

Solubilization: Vortex the solution vigorously until the powder is completely dissolved. If the

compound does not readily dissolve, gentle warming in a 37°C water bath or sonication in an

ultrasonic water bath for a short period can aid dissolution. Visually inspect the solution to

ensure there are no visible particulates.

Sterilization (Optional): For highly sensitive cell culture applications, the DMSO stock

solution can be sterilized by filtering through a 0.22 µm syringe filter that is compatible with

DMSO.

Aliquoting and Storage: Aliquot the concentrated stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the

aliquots at -80°C for long-term storage (up to 6 months) or at 4°C for short-term storage (up

to 2 weeks).[2]

Protocol for Preparation of Working Solutions for Cell
Culture
This protocol outlines the dilution of the concentrated DMSO stock solution into cell culture

medium to achieve the desired final working concentration for treating cells.
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Materials:

10 mM GZD856 formic in DMSO stock solution

Complete cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or plates

Procedure:

Determine Final Concentration: Based on the IC₅₀ values for your target and cell line,

determine the desired final concentrations for your experiment. It is recommended to perform

a dose-response curve to determine the optimal concentration for your specific experimental

setup.

Serial Dilutions: Prepare serial dilutions of the 10 mM stock solution in complete cell culture

medium. It is crucial to add the DMSO stock solution to the medium and mix immediately to

avoid precipitation.

Important: The final concentration of DMSO in the cell culture medium should be kept

constant across all treatments, including the vehicle control, and should ideally be below

0.5%.[3]

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without

GZD856) to the cell culture medium as used for the highest concentration of GZD856.

Cell Treatment: Remove the existing medium from your cultured cells and replace it with the

medium containing the desired final concentration of GZD856 formic or the vehicle control.

Incubation: Incubate the cells for the desired experimental duration.

Visualizations
Experimental Workflow for GZD856 Formic Solution
Preparation
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Caption: Workflow for preparing GZD856 formic solutions.

GZD856 Signaling Pathway Inhibition: Bcr-Abl
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Caption: GZD856 inhibits the Bcr-Abl signaling pathway.
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GZD856 Signaling Pathway Inhibition: PDGFR
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Caption: GZD856 inhibits PDGFR-mediated signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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